molecular formula C43H51NO17 B1201285 1-Hydroxysulfurmycin B CAS No. 79217-18-8

1-Hydroxysulfurmycin B

Cat. No. B1201285
CAS RN: 79217-18-8
M. Wt: 853.9 g/mol
InChI Key: NKBLQTJXEMEUHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Hydroxysulfurmycin B is a natural product found in Streptomyces eurythermus with data available.

Scientific Research Applications

Antibiotic Properties and Applications

1-Hydroxysulfurmycin B is an anthracycline derivative that has been isolated from a New Zealand marine-derived Streptomycete. This compound exhibits cytotoxic activity against the P388 murine leukemia cell line. Anthracyclines like 1-Hydroxysulfurmycin B are known for their application in chemotherapy due to their cytotoxic properties. This group of antibiotics binds to DNA, inhibiting the process of replication and transcription, which leads to cell death, making them effective in cancer treatment (Phipps, Blunt, Cole, & Munro, 2004).

Potential in Treating Human Papillomavirus (HPV) Related Cancers

Ansamycins like hydroxymycotrienins A and B, which are structurally similar to 1-Hydroxysulfurmycin B, have shown stronger inhibitory effects on the growth of human cervical cancer cell lines that are positive for human papillomavirus (HPV) compared to HPV-negative cell lines. This suggests a potential role for compounds like 1-Hydroxysulfurmycin B in treating HPV-related cancers (Hosokawa, Naganawa, Hamada, Takeuchi, Ikeno, & Hori, 1996).

Mechanism of Action in Cancer Therapy

The efficacy of anthracycline antibiotics like 1-Hydroxysulfurmycin B in cancer therapy is attributed to their ability to intercalate into DNA, thus disrupting the replication and transcription processes. Studies on the electronic structure of activated bleomycin, another antineoplastic agent, provide insights into the mechanisms through which these compounds exert their cytotoxic effects. Such studies inform the understanding of the action of 1-Hydroxysulfurmycin B and similar compounds in cancer therapy (Neese, Zaleski, Zaleski, & Solomon, 2000).

Implications in Antibacterial Therapy

Research on ansamycin group antibiotics and their derivatives, similar to 1-Hydroxysulfurmycin B, has shown potential in the development of new antibacterial therapies. Such compounds have been effective against a wide range of Gram-positive bacteria, including drug-resistant strains like MRSA. This indicates the potential of 1-Hydroxysulfurmycin B in contributing to the development of new antibacterial drugs (Vijaya Kumar, Kenia, Mukhopadhyay, & Nadkarni, 1999).

properties

CAS RN

79217-18-8

Product Name

1-Hydroxysulfurmycin B

Molecular Formula

C43H51NO17

Molecular Weight

853.9 g/mol

IUPAC Name

methyl 4-[4-(dimethylamino)-5-[(5,14-dimethyl-6-oxo-2,4,9,13-tetraoxatricyclo[8.4.0.03,8]tetradecan-12-yl)oxy]-6-methyloxan-2-yl]oxy-2,5,7,10-tetrahydroxy-6,11-dioxo-2-(2-oxopropyl)-3,4-dihydro-1H-tetracene-1-carboxylate

InChI

InChI=1S/C43H51NO17/c1-16(45)14-43(53)15-28(31-20(35(43)41(52)54-7)10-21-32(37(31)50)38(51)34-24(47)9-8-23(46)33(34)36(21)49)59-29-11-22(44(5)6)39(18(3)55-29)60-30-13-26-40(19(4)56-30)61-42-27(58-26)12-25(48)17(2)57-42/h8-10,17-19,22,26-30,35,39-40,42,46-47,50,53H,11-15H2,1-7H3

InChI Key

NKBLQTJXEMEUHV-UHFFFAOYSA-N

SMILES

CC1C2C(CC(O1)OC3C(OC(CC3N(C)C)OC4CC(C(C5=CC6=C(C(=C45)O)C(=O)C7=C(C=CC(=C7C6=O)O)O)C(=O)OC)(CC(=O)C)O)C)OC8CC(=O)C(OC8O2)C

Canonical SMILES

CC1C2C(CC(O1)OC3C(OC(CC3N(C)C)OC4CC(C(C5=CC6=C(C(=C45)O)C(=O)C7=C(C=CC(=C7C6=O)O)O)C(=O)OC)(CC(=O)C)O)C)OC8CC(=O)C(OC8O2)C

synonyms

1-hydroxysulfurmycin B

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Hydroxysulfurmycin B
Reactant of Route 2
1-Hydroxysulfurmycin B
Reactant of Route 3
1-Hydroxysulfurmycin B
Reactant of Route 4
1-Hydroxysulfurmycin B
Reactant of Route 5
1-Hydroxysulfurmycin B
Reactant of Route 6
1-Hydroxysulfurmycin B

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.